[3-(Hydroxymethyl)phenoxy]acetic acid

• IUPAC Name: 2-[3-(hydroxymethyl)phenoxy]acetic acid
• InChI: InChI=1S/C9H10O4/c10-5-7-2-1-3-8(4-7)13-6-9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key: XPEYXQNTUJQXMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC(=O)O)CO
• Molecular Formula: C9H10O4
• DSSTOX Substance ID: DTXSID90289024
• Molecular Weight: 182.17 g/mol
• CAS No.: 6625-88-3

Description

[3-(Hydroxymethyl)phenoxy]acetic acid is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Fluorescence Chemosensors : [3-(Hydroxymethyl)phenoxy]acetic acid derivatives have been used in creating fluorescence turn-on chemosensors. These are specific for detecting Al(3+) ions and have applications in biological imaging and real-time monitoring in living cells (Gui et al., 2015).

• Diuretic Agents : Derivatives of this compound have been explored as high-ceiling diuretic agents. The structure-activity relationship of these derivatives has been studied for their potential therapeutic applications (Lee et al., 1984).

• Catalytic Applications : Superparamagnetic Fe3O4 nanoparticles, involving this compound derivatives, have been used for the catalytic oxidation of phenolic and aniline compounds. This has implications in environmental remediation and pollution control (Zhang et al., 2009).

• Benzoxazine Materials : Research has been conducted on using this compound in the synthesis of polybenzoxazines. This approach is notable for its sustainability and potential in materials science, especially in creating new polymers (Trejo-Machin et al., 2017).

• Biochemical Production : There's significant research in optimizing the metabolic pathways in microorganisms for the production of chemicals like 3-Hydroxypropionic acid, a derivative of this compound, with applications in industrial biotechnology (Li et al., 2016).

• Antimicrobial Agents : Certain derivatives of this compound have been synthesized and evaluated as anti-mycobacterial agents, showing potential in the development of new therapeutic compounds (Yar et al., 2006).

Synthesis routes and methods

Procedure details

A solution of 3-formylphenoxyacetic acid (5.Og.) in ethanol (50 ml.) was added to a suspension of sodium borohydride (2.11 g.) in ethanol (100 ml.) with stirring. After 2 hours the reaction was quenched with acetic acid (20%, 50 ml.) and the bulk of the solvent was evaporated. Water (50 ml.) was added and the aqueous mixture was extracted with ethyl acetate (2×100 ml.). The combined extracts were washed with saturated brine (100 ml.), dried (MgSO4) and evaporated to give 3-(hydroxymethyl)phenoxyacetic acid (4.66 g.) as an off white solid, NMR: 4.5(2H,s), 4.65 (2H,s) and 6.6-7.4 (4H,m)ppm, which was used without further purification.